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Compound of Interest

Compound Name: Darlucin B

Cat. No.: B15581383

This guide provides a comparative overview of the potency of several key fentanyl analogs.
The data is compiled from various preclinical and clinical studies.

Quantitative Potency Comparison

The relative potency of fentanyl analogs can be expressed in various ways, including the
median effective dose (ED50) which is the dose required to produce a therapeutic effect in 50%
of the population.

Relative Relative
Compound ED50 (mgl/kg) Potency to Potency to Citation
Morphine Fentanyl
Morphine - 1 ~0.01-0.02 [1][2]
Fentanyl 0.018 50-100x 1 [2][3]
Acetylfentanyl 0.021 ~15x ~0.3x [2][4]
Methoxyacetylfe
0.053 - ~0.3x [2][3]
ntanyl
Ocfentanil 0.0077 - ~2.5x [3]
Carfentanil - ~10,000x 30-100x [11121[3]
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Note: The ED50 values and relative potencies can vary based on the specific assay and animal
model used.

Experimental Protocols

The data presented above is primarily derived from in vivo analgesic assays in animal models.
A common methodology is the mouse hot plate test.

Mouse Hot Plate Test Protocol:

e Animal Model: Male Swiss mice are commonly used.

o Apparatus: A hot plate apparatus is maintained at a constant temperature (e.g., 55 = 0.5 °C).
e Procedure:

o A baseline latency is determined by placing each mouse on the hot plate and measuring
the time it takes for the animal to exhibit a pain response (e.g., licking its paws or

jumping).

o The test compound (fentanyl or an analog) is administered, typically via intraperitoneal or
intravenous injection.

o At predetermined time intervals after drug administration, the mice are again placed on the
hot plate, and the response latency is measured.

o A cut-off time (e.g., 30 or 60 seconds) is established to prevent tissue damage.

o Data Analysis: The ED50 is calculated from the dose-response curve, representing the dose
of the drug that produces a maximal analgesic effect in 50% of the tested animals.

Signaling Pathway

Fentanyl and its analogs exert their effects primarily by acting as agonists at the p-opioid
receptor (MOR), a G protein-coupled receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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